![molecular formula C27H34N4O3 B2940045 Ethyl 6-[(4-benzylpiperazin-1-yl)methyl]-4-(4-ethylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate CAS No. 1260948-90-0](/img/structure/B2940045.png)
Ethyl 6-[(4-benzylpiperazin-1-yl)methyl]-4-(4-ethylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
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Overview
Description
This compound is a complex organic molecule with a molecular weight of 325.41 . It contains a benzylpiperazine group attached to a pyrimidine ring, which is further substituted with an ethylphenyl group .
Molecular Structure Analysis
The molecule contains a total of 71 bonds, including 38 non-H bonds, 15 multiple bonds, 9 rotatable bonds, 3 double bonds, and 12 aromatic bonds . It also features 4 six-membered rings, 1 ester (aliphatic), 1 urea (-thio) derivative, and 2 tertiary amines .Scientific Research Applications
Synthesis and Chemical Reactivity
- The synthesis and hydrolysis reactions of tetrahydro-2-oxopyrimidine derivatives, including methods for obtaining various substituted forms, highlight the compound's versatility in chemical transformations. These processes facilitate the exploration of its potential applications in medicinal chemistry and drug design (Zigeuner, Knopp, & Blaschke, 1976).
Biological Evaluation and Potential Applications
- Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, suggesting potential therapeutic applications of related compounds in the treatment of cancer and inflammatory diseases (Rahmouni et al., 2016).
- Research on the synthesis of heterocycles carrying triazole derivatives of dihydropyrimidine reveals the compound's utility in creating novel molecules with potential for further biological evaluation (Dawle, Mathapati, Bondge, & Momin, 2012).
Antimicrobial Activity
- The synthesis and antimicrobial activity evaluation of arylazopyrazole pyrimidone clubbed heterocyclic compounds, including the discussed compound, indicate its potential use in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).
Antitumor and Antihypertensive Activities
- A study on the preparation and reactions of dihydropyrimidone derivatives highlights the exploration of these compounds in creating drugs with antitumor and antihypertensive properties, underscoring the broad therapeutic potential of such chemical structures (Chikhale, Bhole, Khedekar, & Bhusari, 2009).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of this compound are ATF4 and NF-kB proteins . These proteins play a crucial role in the regulation of neuroprotection and anti-inflammatory responses .
Mode of Action
The compound interacts with its targets by inhibiting ER stress and apoptosis . It also inhibits the NF-kB inflammatory pathway , which is a key player in the regulation of immune response to infection.
Biochemical Pathways
The compound affects the endoplasmic reticulum (ER) stress pathway and the NF-kB inflammatory pathway . The inhibition of these pathways leads to a decrease in the production of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) in LPS-stimulated human microglia cells .
Result of Action
The compound exhibits promising neuroprotective and anti-inflammatory properties . It reduces the expression of the ER chaperone, BIP , and the apoptosis marker cleaved caspase-3 in human neuronal cells .
Action Environment
properties
IUPAC Name |
ethyl 6-[(4-benzylpiperazin-1-yl)methyl]-4-(4-ethylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H34N4O3/c1-3-20-10-12-22(13-11-20)25-24(26(32)34-4-2)23(28-27(33)29-25)19-31-16-14-30(15-17-31)18-21-8-6-5-7-9-21/h5-13,25H,3-4,14-19H2,1-2H3,(H2,28,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPWWKXCDNJUSDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2C(=C(NC(=O)N2)CN3CCN(CC3)CC4=CC=CC=C4)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H34N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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